N-[1-(3-methylpyridin-2-yl)propyl]pyrimidin-4-amine

• IUPAC Name: N-[1-(3-methylpyridin-2-yl)propyl]pyrimidin-4-amine
• InChI: InChI=1S/C13H16N4/c1-3-11(13-10(2)5-4-7-15-13)17-12-6-8-14-9-16-12/h4-9,11H,3H2,1-2H3,(H,14,16,17)
• InChI Key: CBUPJKGKKFVSHO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=CC=N1)C)NC2=NC=NC=C2
• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol

Description

N-[1-(3-methylpyridin-2-yl)propyl]pyrimidin-4-amine is a chemical compound that has been widely studied for its potential therapeutic applications. This compound, also known as MPP, is a pyrimidine derivative that has shown promising results in various scientific research studies. In

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of pyrazole derivatives, including similar compounds to "N-[1-(3-methylpyridin-2-yl)propyl]pyrimidin-4-amine," have been explored for their potential antitumor, antifungal, and antibacterial activities. These studies involve complex synthesis methods and crystallographic analysis to determine their structure and bioactive pharmacophore sites (Titi et al., 2020).
• Research on pyrimidine derivatives, such as the antihypertensive activity of 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives, provides insight into the structural variation impacts on biological activities. These compounds have shown to lower blood pressure in specific models at certain dosages, highlighting the potential therapeutic applications of pyrimidine derivatives (Bennett et al., 1981).

Bioactivity and Potential Therapeutic Applications

• Studies on the design, synthesis, and structure-activity relationship (SAR) of 2,4-disubstituted pyrimidine derivatives have identified dual activity as cholinesterase and Aβ-aggregation inhibitors, suggesting potential applications in Alzheimer's disease treatment (Mohamed et al., 2011).
• The exploration of pyrimidine linked pyrazole heterocyclics for their insecticidal and antibacterial potential demonstrates the diverse bioactivities of pyrimidine derivatives, indicating their relevance in developing new antimicrobial agents (Deohate & Palaspagar, 2020).
• Investigations into new pyrimidine derivatives as organic inhibitors for mild steel corrosion in acidic media reveal the application of these compounds beyond biological activities, showing their potential in materials science and engineering for corrosion protection (Yadav et al., 2015).

Mechanism of Action

Pyrimidinamines act as mitochondrial complex I electron transport inhibitors (MET I). Due to its different action mode from other commercial fungicides, the resistance of pyrimidinamine fungicides has not been reported so far.